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Compound of Interest

Compound Name: Diethyl aluminum chloride

Cat. No.: B8777299

Executive Summary: Diethylaluminum chloride (DEAC), an organoaluminum compound with
the chemical formula (Cz2Hs)2AICI, is a potent and versatile reagent in modern organic and
organometallic chemistry.[1][2] This guide provides an in-depth analysis of its core
physicochemical properties, structural characteristics, and applications, with a particular focus
on its utility for researchers, scientists, and professionals in drug development. As a strong
Lewis acid and a key component in Ziegler-Natta catalysis, DEAC's reactivity profile demands
rigorous handling protocols, which are also detailed herein to ensure safe and effective
implementation in experimental workflows.[3][4][5]

Core Physicochemical Properties of
Diethylaluminum Chloride

DEAC is a colorless to yellowish liquid that is highly reactive with air and moisture.[3] Its
fundamental properties are critical for its use in controlled chemical synthesis, dictating storage,
handling, and reaction conditions.

Molecular Structure and Weight

The empirical formula of Diethylaluminum chloride is CaH10AICI.[1][3] This gives it a molecular
weight of approximately 120.56 g/mol .[1][6][7] Structurally, DEAC exists as a dimer,
[(C2H5)2AICI]2, where two chloride atoms bridge the two aluminum centers.[4] In this dimeric
form, each aluminum atom is bonded to two ethyl groups and two bridging chlorine atoms,
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adopting a tetrahedral geometry.[4] This structure contrasts with trialkylaluminum compounds,

which typically feature bridging alkyl groups.[4]

Click to download full resolution via product page

Density and Other Key Properties

The density of DEAC is a critical parameter for accurate measurement and dispensing in

laboratory and industrial settings. It is typically reported in the range of 0.887 to 0.961 g/mL at

25 °C.[1] A comprehensive summary of its key physical and chemical properties is provided in

the table below.

Property Value Source(s)
Molecular Formula CaH10AICI [11[3]
Molecular Weight 120.56 g/mol [1][6]

CAS Number 96-10-6 [1][3]
Appearance Colorless to yellowish liquid [3]

Density 0.887 - 0.961 g/mL at 25 °C [1]

Melting Point -85°Cto-74 °C [1][41[8]
Boiling Point 125 °C at 50 mmHg [1119]

Flash Point -22.8 °C (-9 °F) [1]

Miscible with hexane and other

Solubility non-polar organic solvents.[1]

[3]

Reacts violently with water.[1]

Reactivity [3] Pyrophoric (ignites

spontaneously in air).[4][6]

Reactivity and Synthetic Applications
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DEAC's utility is rooted in its strong Lewis acidity, which allows it to activate substrates and
catalyze a wide range of chemical transformations.[2][3][5] This makes it an invaluable tool for
constructing complex molecular architectures, particularly in pharmaceutical development.[1][2]

Key Applications in Organic Synthesis:

o Ziegler-Natta Catalysis: DEAC is a crucial co-catalyst with transition metal compounds for
the polymerization of alkenes, such as in the production of polyolefins.[4][10]

o Lewis Acid Catalysis: It effectively catalyzes fundamental carbon-carbon bond-forming
reactions, including Diels-Alder and ene reactions, which are essential for building the cyclic
and acyclic frameworks of many drug molecules.[2][4][5]

o Alkylation Reactions: DEAC can serve as an alkylating agent, facilitating the formation of
new carbon-carbon bonds.[2]

o Reagent Precursor: It is used as a starting material for the synthesis of other
organoaluminum and organometallic compounds.[2]

<

Organic Substrate
(e.g., Diene, Alkene)

Lewis Acid Activation
(Complex Formation)

Reaction
e.g., Diels-Alder)
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Safe Handling and Experimental Protocols

The inherent reactivity of DEAC, particularly its pyrophoric nature, necessitates stringent safety
measures and specialized handling techniques.[4][6][11] All manipulations must be performed
under a dry, inert atmosphere (e.g., argon or nitrogen) to prevent violent reactions with air and
moisture.[3][11][12]

Personal Protective Equipment (PPE) and Engineering
Controls

e Engineering Controls: Work must be conducted in a glovebox or a fume hood with the sash
positioned as low as possible.[13]

e Personal Protective Equipment:
o Eye Protection: Chemical splash goggles and a face shield are mandatory.[13]

o Skin Protection: A fire-resistant lab coat (e.g., Nomex) must be worn over natural fiber
clothing.[13] Synthetic clothing should be avoided.[13]

o Gloves: Double gloving with nitrile gloves under neoprene or other chemically resistant
gloves is recommended.[13]

Protocol for Transferring DEAC Solution via Syringe

This protocol outlines the standard procedure for transferring pyrophoric liquids like DEAC. This
should only be performed by trained personnel.

o Preparation: Ensure the reaction vessel is dry and purged with an inert gas. Remove all
flammable materials and clutter from the fume hood.[13][14] Keep a container of powdered
lime or dry sand within arm's length for spill control.[11]

e Syringe Preparation: Select a syringe with a volume at least double that of the liquid to be
transferred.[13] Ensure the syringe is clean, dry, and fitted with a long needle. Purge the
syringe with inert gas.
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» Bottle Setup: Secure the DEAC reagent bottle to a stand within the fume hood.[13][14]
Puncture the septum with a needle connected to an inert gas line to maintain positive
pressure.

 Liquid Transfer: Insert the syringe needle through the septum into the DEAC solution. Slowly
draw the desired volume of liquid into the syringe.

o Clear the Needle: Withdraw the needle tip into the headspace above the liquid and pull the
plunger back slightly to draw inert gas, clearing the needle of any residual liquid.[14]

o Dispense: Transfer the syringe to the reaction vessel and dispense the reagent slowly.

e Quenching: Immediately after use, rinse the syringe and needle with a dry, inert solvent (e.g.,
hexane). Discharge the solvent rinse into a separate flask containing an alcohol like
isopropanol for quenching.[12]

Click to download full resolution via product page

Conclusion

Diethylaluminum chloride is a high-value reagent for advanced chemical synthesis, offering
unique reactivity as a potent Lewis acid and catalyst. Its primary physicochemical properties—a
molecular weight of 120.56 g/mol and a density around 0.96 g/mL—are foundational to its
practical use.[1][6] However, its pyrophoric and water-reactive nature demands the utmost
respect and adherence to rigorous safety protocols. By understanding its properties and
implementing validated handling procedures, researchers can safely leverage the synthetic
power of DEAC to advance the fields of materials science and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diethylaluminum Chloride (DEAC): A Technical Guide
for Advanced Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8777299#diethyl-aluminum-chloride-molecular-
weight-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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